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Compound of Interest

Compound Name: 2-tert-Butylcyclohexyl acetate

Cat. No.: B037660

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-tert-Butylcyclohexyl
acetate, a versatile synthetic fragrance material, in various formulations. The following sections
detall its olfactory profile, blending compatibilities, and protocols for performance evaluation.

Introduction to 2-tert-Butylcyclohexyl Acetate

2-tert-Butylcyclohexyl acetate, often referred to by trade names such as Verdox™ or
Lorysia®, is a widely used fragrance ingredient prized for its complex and adaptable scent
profile. It is a colorless liquid that provides a combination of fruity, floral-violet, woody, and
subtle powdery tea nuances.[1] Its excellent stability and substantivity make it a favored
component in fine fragrances, personal care products, and household cleaning agents.[1][2]

Olfactory Profile:
» Top Notes: Fresh, fruity (apple-like), slightly green.[3]
e Heart Notes: Floral (reminiscent of violet and rose), soft, and slightly powdery.[1][4]

o Base Notes: Woody, with a clean musk character.[2][3]

Blending Applications and Fragrance Family
Compatibility
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2-tert-Butylcyclohexyl acetate is a highly versatile blending ingredient that can be used to
enhance and modify a wide array of fragrance compositions. Its multifaceted character allows it
to bridge different fragrance families, adding freshness, volume, and complexity.

Recommended Fragrance Families for Blending:

e Floral: It blends seamlessly with rose, jasmine, lily of the valley, and other white florals,
providing a fresh and dewy quality.

» Woody: When combined with cedarwood, sandalwood, and vetiver, it imparts a clean and
modern woodiness.[4]

 Fruity: It enhances the natural character of green apple, pear, and citrus notes.

e Chypre: In modern chypre formulations, it can be used to create a sophisticated musky
foundation that complements oakmoss and bergamot.[2]

e Musk: It harmonizes well with synthetic musks, boosting their clean and sensual facets.[1]

Logical Relationship of 2-tert-Butylcyclohexyl Acetate with Fragrance Families
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Caption: Blending compatibility of 2-tert-Butylcyclohexyl acetate.

Experimental Protocols

The following protocols outline standard methodologies for evaluating the performance of
fragrance blends containing 2-tert-Butylcyclohexyl acetate.

Protocol for Sensory Evaluation: Triangle Test

The triangle test is a discriminative method used to determine if a perceptible difference exists
between two samples.

Objective: To determine if the addition of 2-tert-Butylcyclohexyl acetate at a specific
concentration creates a noticeable difference in a fragrance accord.
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Materials:

» Base fragrance accord

o Test fragrance accord (base accord + 2-tert-Butylcyclohexyl acetate)

o Ethanol (perfumer's grade) as a diluent

e Glass vials with caps

o Olfactory smelling strips

e Sensory panel of at least 15 trained assessors

o Controlled, odor-free evaluation booths

Procedure:

» Prepare a 10% dilution of the base accord and the test accord in ethanol.

o For each panelist, present three coded samples: two of the base accord and one of the test
accord, or two of the test accord and one of the base accord. The order of presentation
should be randomized for each panelist.

« Instruct panelists to evaluate the samples from left to right.
o Ask panelists to identify the sample that is different from the other two.
» Record the responses.

» Analyze the results statistically to determine if the number of correct identifications is
significant.

Workflow for Triangle Test Sensory Evaluation
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Caption: Protocol for the triangle test sensory evaluation.

Protocol for Substantivity Evaluation on Fabric
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This protocol measures the longevity of a fragrance blend on fabric over time.

Objective: To assess the substantivity of a fragrance blend containing 2-tert-Butylcyclohexyl
acetate on cotton fabric.

Materials:

e Fragrance blend (1% in a standard fabric softener base)
o Control (unfragranced fabric softener base)

e Standard cotton swatches (10x10 cm)

e Washing machine

e Drying line or tumble dryer (without heat)

e Odor-free evaluation room

e Trained sensory panel

Procedure:

e Wash a load of dummy ballast textiles with the unfragranced fabric softener to prepare the
machine.

e Wash the cotton swatches with the fragranced fabric softener.
e Line-dry the swatches in a controlled, odor-free environment.

o Have the sensory panel evaluate the intensity of the fragrance on the dry swatches at
predetermined intervals (e.g., 0, 24, 48, and 72 hours).

» Panelists should rate the fragrance intensity on a scale from 0 (no odor) to 5 (very strong
odor).

e Calculate the mean intensity score for each time point.
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Protocol for Stability Testing

This protocol evaluates the chemical stability of a fragrance blend in a product base under
accelerated conditions.

Objective: To assess the stability of a fragrance blend containing 2-tert-Butylcyclohexyl
acetate in a roll-on deodorant base.

Materials:

» Fragrance blend (0.5% in a roll-on deodorant base)

o Control (unfragranced roll-on deodorant base)

e Glass roll-on containers

o Oven capable of maintaining 40°C

» Refrigerator capable of maintaining 4°C

e pH meter

o Viscometer

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment
Procedure:

» Prepare samples of the fragranced and unfragranced deodorant base.

o Store samples under the following conditions for 12 weeks:

[¢]

40°C (accelerated aging)

[e]

4°C (control)

o

Room temperature (20-25°C)

[¢]

Cyclic temperature (24 hours at 40°C, 24 hours at 4°C)
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o Atweeks 0, 4, 8, and 12, evaluate the samples for:
o Olfactory profile: Assess any changes in scent.

o Physical properties: Measure pH, viscosity, and observe for any changes in color or
appearance.

o Chemical composition: Analyze the fragrance composition using GC-MS to identify any
degradation of 2-tert-Butylcyclohexyl acetate or other key components.

Quantitative Data

The following tables present illustrative data from the experimental protocols described above.

Table 1: Sensory Panel Triangle Test Results

o Number of Correct Significance
Test Description ) o Result
Panelists Identifications Level (p-value)

Floral accord vs.

Floral accord +

2% 2-tert- 20 15 <0.01
Butylcyclohexyl

Significant

Difference

acetate

Woody accord

vs. Woody

accord + 5% 2- Highly Significant
20 18 <0.001 ]

tert- Difference

Butylcyclohexyl

acetate

Table 2: Substantivity of a Floral-Woody Blend on Cotton Fabric
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Time (hours) Mean Fragrance Intensity (0-5 scale)
0 4.5
24 3.8
48 3.1
72 25

Table 3: Stability Assessment of 2-tert-Butylcyclohexyl Acetate in a Roll-on Deodorant Base
at 40°C

% of Initial 2-
tert-
Olfactory . .
Week pH Viscosity (cP) Butylcyclohexyl
Change
Acetate (GC-
MS)
0 None 4.5 1500 100%

Slight decrease
4 ] ) 4.5 1510 98%
in fruity top notes

Noticeable
8 decrease in top 4.4 1525 95%

notes

Overall fragrance

12 profile slightly 4.4 1530 92%
weaker
Conclusion

2-tert-Butylcyclohexyl acetate is a highly valuable and versatile fragrance ingredient. Its
unique olfactory profile and excellent performance characteristics make it suitable for a wide
range of applications. The protocols and data presented here provide a framework for the
systematic evaluation of fragrance blends containing this material, enabling researchers and
formulators to optimize their creations for desired aesthetic and performance attributes. The
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stability and substantivity of 2-tert-Butylcyclohexyl acetate contribute to the creation of long-
lasting and appealing fragrances in various consumer products.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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